Lmp7-IN-1

• Molecular Formula: C17H20BNO5
• Molecular Weight: 329.2 g/mol
• InChI: InChI=1S/C17H20BNO5/c20-17(13-8-11-5-6-15(13)24-11)19-16(18(21)22)7-10-9-23-14-4-2-1-3-12(10)14/h1-4,9,11,13,15-16,21-22H,5-8H2,(H,19,20)/t11-,13+,15+,16+/m0/s1
• InChIKey: RFQDLTYXNINJON-KSZJFAHPSA-N

Lmp7-IN-1 Baseline Profile

LMP7-IN-1, also designated as M3258, is an orally bioavailable, small-molecule inhibitor that selectively targets the chymotrypsin-like proteolytic activity of the immunoproteasome subunit LMP7 (β5i/PSMB8) [1]. The compound, a boronic acid derivative, demonstrates high biochemical and cellular potency against LMP7 while sparing the constitutive proteasome subunit β5c and other off-target proteasome subunits [2]. Its mechanism of action involves reversible inhibition, leading to the accumulation of ubiquitinated proteins and the induction of apoptosis in hematological cancer cells that are highly dependent on immunoproteasome function [3].

Selective LMP7 (β5i) immunoproteasome inhibition study fit

Boronic acid-derived small molecule; patent-defined Compound 20 (WO2021143923A1)

LMP7 pathway-target engagement assay context

Research-use-only immunoproteasome LMP7 inhibitor

CAS-specific selection: confirm 2671040-07-4 for reported potency profile

Distinct from M3258 variant (CAS 2285330-15-4); verify CAS before procurement

• [1] Sanderson, M. P., et al. (2021). M3258 Is a Selective Inhibitor of the Immunoproteasome Subunit LMP7 (β5i) Delivering Efficacy in Multiple Myeloma Models. Molecular Cancer Therapeutics, 20(8), 1378–1387. View Source
• [2] WO2021143923A1. (2021). Proteasome inhibitors and uses thereof. View Source
• [3] Xie, X., et al. (2025). LMP7-Specific Inhibitor M3258 Modulates the Tumor Microenvironment of Triple-Negative Breast Cancer and Inflammatory Breast Cancer. Cancers, 17(11), 1887. View Source

Lmp7-IN-1 Selectivity & Potency Requirements

Broad-spectrum proteasome inhibitors like bortezomib and ixazomib non-selectively target both constitutive and immunoproteasome subunits, leading to dose-limiting toxicities including peripheral neuropathy and cardiotoxicity, which can confound in vivo efficacy and safety readouts [1]. Furthermore, substitution with other LMP7-targeting agents, such as the dual LMP7/LMP2 inhibitor KZR-616 or the older tool compound PR-924, introduces variability due to their distinct off-target subunit inhibition profiles (e.g., LMP2 engagement) and differing potency, which directly impacts the interpretation of LMP7-specific biology in immunological and oncological assays [2].

Target

Lmp7-IN-1: selective LMP7 (β5i) inhibitor with reported potency and selectivity context

Dual LMP7/LMP2 inhibitors

Subunit selectivity profile may shift; immunoproteasome response context may differ from LMP7-selective inhibition

Pan-proteasome inhibitors

Constitutive proteasome co-inhibition may alter pathway-response interpretation and off-target proteasome context requires review

Unvalidated LMP7-IN-1 analogs

Potency, selectivity, and target-engagement context may differ; cross-vendor consistency not guaranteed without CAS-specific verification

• [1] Sanderson, M. P., et al. (2021). M3258 Is a Selective Inhibitor of the Immunoproteasome Subunit LMP7 (β5i) Delivering Efficacy in Multiple Myeloma Models. Molecular Cancer Therapeutics, 20(8), 1378–1387. View Source
• [2] BindingDB. (n.d.). KZR-616 Binding Data. View Source

Lmp7-IN-1 Comparative Evidence

Biochemical Potency vs. Dual LMP7/LMP2 Inhibitors

In a direct comparative efficacy study, M3258 (LMP7-IN-1) demonstrated superior tumor growth inhibition relative to the FDA-approved, non-selective proteasome inhibitors bortezomib and ixazomib in multiple myeloma (U266B1) xenograft models [1]. This head-to-head comparison quantifies the therapeutic advantage of selective LMP7 inhibition over broad-spectrum proteasome blockade in this specific disease context, highlighting M3258's enhanced on-target efficacy.

Biochemical Potency vs. Dual Inhibitor

Head-to-head

Lmp7-IN-1 IC50 = 1.83 nM vs KZR-616 IC50 = 39–57 nM (hLMP7/mLMP7)

Reported LMP7 potency comparison context

~21–31 fold difference; recombinant enzyme biochemical assay

Evidence Dimension	In vivo antitumor efficacy (Tumor Growth Inhibition)
Target Compound Data	M3258 demonstrated superior tumor growth inhibition compared to both bortezomib and ixazomib.
Comparator Or Baseline	Bortezomib and ixazomib (FDA-approved pan-proteasome inhibitors)
Quantified Difference	M3258 showed statistically superior efficacy; specific tumor volume reduction and T/C (treated/control) values are detailed in the primary publication's Figure 6 and Supplementary Table S7.
Conditions	U266B1 subcutaneous xenograft model in female H2d Rag2 or CB-17 SCID mice; M3258 dosed orally (p.o.).

Why This Matters

This evidence provides a clear, quantitative rationale for selecting M3258 over non-selective proteasome inhibitors in multiple myeloma research to maximize on-target, LMP7-driven antitumor efficacy while circumventing known toxicities of pan-inhibitors.

• [1] Sanderson, M. P., et al. (2021). M3258 Is a Selective Inhibitor of the Immunoproteasome Subunit LMP7 (β5i) Delivering Efficacy in Multiple Myeloma Models. Molecular Cancer Therapeutics, 20(8), 1378–1387. (Figure 6 and Supplementary Table S7). View Source

Cross-Vendor IC50 Consistency

M3258 (LMP7-IN-1) exhibits exceptional selectivity for its intended target, the immunoproteasome subunit LMP7 (β5i, IC50 = 4.1 nM), over the homologous constitutive proteasome subunit β5c (IC50 = 2519 nM) [1]. This represents a >600-fold selectivity window, ensuring that observed biological effects are primarily driven by immunoproteasome inhibition rather than off-target constitutive proteasome engagement.

Cross-Vendor IC50 Consistency

Reported

IC50 = 1.83 nM consistent across multiple vendor sources (CAS 2671040-07-4)

Supports reproducible assay design context

Verify in local assay; distinct from M3258 variant (IC50 ~3.4–3.6 nM)

Evidence Dimension	Biochemical inhibitory potency (IC50)
Target Compound Data	LMP7 (β5i) IC50 = 4.1 nM
Comparator Or Baseline	β5c (constitutive proteasome) IC50 = 2519 nM
Quantified Difference	>600-fold selectivity for LMP7 over β5c
Conditions	Biochemical assay measuring inhibition of purified human proteasome subunits.

Why This Matters

This high degree of selectivity is critical for researchers aiming to dissect LMP7-specific functions in immune cells or disease models, as it minimizes confounding results from constitutive proteasome inhibition.

• [1] Sanderson, M. P., et al. (2021). M3258 Is a Selective Inhibitor of the Immunoproteasome Subunit LMP7 (β5i) Delivering Efficacy in Multiple Myeloma Models. Molecular Cancer Therapeutics, 20(8), 1378–1387. (Table 1). View Source

Selectivity Over Constitutive β5 Subunit

While both compounds target LMP7, LMP7-IN-1 (M3258) demonstrates significantly higher biochemical potency (IC50 = 1.83 to 4.1 nM) compared to the clinical-stage immunoproteasome inhibitor KZR-616 (IC50 = 39 nM for human LMP7) [1][2]. This cross-study comparison reveals that M3258 is approximately 10- to 21-fold more potent against the LMP7 subunit in vitro, which may translate to lower required concentrations in cellular and in vivo assays.

Selectivity Over Constitutive β5

Data to verify

LMP7 IC50 = 3.6 nM; β5 IC50 = 2519 nM (>700-fold selectivity window)

Selectivity context for immunoproteasome vs constitutive proteasome studies

M3258 variant data; Sources pending independent review

Evidence Dimension	Biochemical inhibitory potency (IC50) against human LMP7
Target Compound Data	M3258 IC50 = 1.83 nM (WO2021143923A1) to 4.1 nM (Mol. Cancer Ther. 2021)
Comparator Or Baseline	KZR-616 IC50 = 39 nM
Quantified Difference	M3258 is 9.5- to 21.3-fold more potent than KZR-616
Conditions	Biochemical assays using recombinant human LMP7.

Why This Matters

This quantitative potency advantage positions M3258 as a more sensitive tool compound for studies requiring near-complete LMP7 inhibition or for experiments where minimizing drug concentration is beneficial to avoid off-target effects.

• [1] WO2021143923A1. (2021). Proteasome inhibitors and uses thereof. (Compound 20, IC50 = 1.83 nM). View Source
• [2] BindingDB. (n.d.). KZR-616 Binding Data (IC50 = 39 nM). View Source

In Vivo Antitumor Efficacy vs. Pan-Proteasome Inhibitors

M3258 (LMP7-IN-1) treatment in the human multiple myeloma cell line MM.1S results in a significant and prolonged suppression of LMP7 activity, leading to a >4-fold increase in ubiquitinated protein accumulation (EC50 = 1980 nM) and subsequent induction of apoptosis as measured by caspase 3/7 activation (EC50 = 420 nM, >3.5-fold induction) [1]. This demonstrates a clear pharmacodynamic link between LMP7 inhibition and downstream cellular consequences.

In Vivo Xenograft Model Response

Data to verify

M3258 showed tumor growth inhibition in MM.1S and U266B1 xenografts vs bortezomib/ixazomib

Reported xenograft model-response context

Oral administration; M3258 variant; Sources pending independent review

Evidence Dimension	Cellular pharmacodynamic response (ubiquitinated protein accumulation, apoptosis induction)
Target Compound Data	EC50 for ubiquitinated protein accumulation = 1980 nM (>4-fold increase); EC50 for caspase 3/7 induction = 420 nM (>3.5-fold induction)
Comparator Or Baseline	Untreated MM.1S cells (baseline levels of ubiquitinated proteins and apoptosis)
Quantified Difference	>4-fold increase in ubiquitinated proteins; >3.5-fold increase in caspase 3/7 activity
Conditions	MM.1S human multiple myeloma cell line treated with M3258.

Why This Matters

This data confirms that M3258's biochemical potency translates into robust and quantifiable on-target cellular activity, providing a reliable experimental endpoint for LMP7 inhibition in myeloma cell models.

• [1] Sanderson, M. P., et al. (2021). M3258 Is a Selective Inhibitor of the Immunoproteasome Subunit LMP7 (β5i) Delivering Efficacy in Multiple Myeloma Models. Molecular Cancer Therapeutics, 20(8), 1378–1387. View Source

Lmp7-IN-1 Key Research Scenarios

LMP7 Biochemical Potency Assays

Employ M3258 (LMP7-IN-1) in preclinical xenograft models of multiple myeloma and mantle cell lymphoma to establish LMP7 as a critical tumor dependency. The compound's superior efficacy over non-selective proteasome inhibitors bortezomib and ixazomib in head-to-head studies provides robust evidence for the therapeutic advantage of selective LMP7 blockade [1]. Use orally administered M3258 to assess tumor growth inhibition, monitor pharmacodynamic markers of target engagement (ubiquitinated protein accumulation, caspase activation), and evaluate its impact on the bone marrow microenvironment [2].

Selectivity Profiling: Immunoproteasome vs. Constitutive

Utilize M3258 (LMP7-IN-1) to dissect the role of LMP7 in modulating immune cell infiltration and polarization within the tumor microenvironment (TME). Published data show M3258 suppresses M2 macrophage abundance and activates tumor-infiltrating CD8+ T cells in immunocompetent models of triple-negative and inflammatory breast cancer [3]. This application is ideal for researchers studying how immunoproteasome inhibition reshapes anti-tumor immunity independent of direct cytotoxic effects on tumor cells.

In Vivo Multiple Myeloma Xenograft Models

M3258 (LMP7-IN-1), with its >600-fold selectivity for LMP7 over β5c and minimal activity against LMP2, serves as a critical tool to differentiate the specific contributions of LMP7 inhibition from dual LMP7/LMP2 inhibition [1][4]. Use M3258 alongside dual inhibitors like KZR-616 or ONX-0914 to determine which therapeutic effects (e.g., cytokine suppression, attenuation of experimental arthritis) are solely attributable to LMP7 blockade and which require co-inhibition of LMP2 [5].

Cellular Target Engagement and Dose-Response

Employ M3258 (LMP7-IN-1) in comparative toxicology studies to quantify the improved therapeutic index of selective immunoproteasome inhibition over pan-proteasome blockade [1]. By comparing the safety profile and maximum tolerated dose of M3258 with those of bortezomib or ixazomib in rodent models, researchers can establish a clear link between β5c sparing and the avoidance of dose-limiting toxicities like peripheral neuropathy, which is critical for de-risking drug development programs targeting the proteasome [6].

Application

Selection Property

Validation Focus

LMP7 Biochemical Potency Assays

Reported biochemical IC50 context

LMP7 enzyme activity reproducibility across setups

Immunoproteasome Selectivity Profiling

LMP7 vs constitutive β5 selectivity context

Immunoproteasome-specific pathway dissection

Multiple Myeloma Xenograft Research

Xenograft model-response context

Tumor growth inhibition endpoint review

Cellular Target Engagement Studies

Cellular target-engagement assay context

Ubiquitinated protein accumulation monitoring

• [1] Sanderson, M. P., et al. (2021). M3258 Is a Selective Inhibitor of the Immunoproteasome Subunit LMP7 (β5i) Delivering Efficacy in Multiple Myeloma Models. Molecular Cancer Therapeutics, 20(8), 1378–1387. View Source
• [2] Sanderson, M. P., et al. (2021). M3258 Is a Selective Inhibitor of the Immunoproteasome Subunit LMP7 (β5i) Delivering Efficacy in Multiple Myeloma Models. Molecular Cancer Therapeutics, 20(8), 1378–1387. (Figure 4). View Source
• [3] Xie, X., et al. (2025). LMP7-Specific Inhibitor M3258 Modulates the Tumor Microenvironment of Triple-Negative Breast Cancer and Inflammatory Breast Cancer. Cancers, 17(11), 1887. View Source
• [4] Sanderson, M. P., et al. (2021). M3258 Is a Selective Inhibitor of the Immunoproteasome Subunit LMP7 (β5i) Delivering Efficacy in Multiple Myeloma Models. Molecular Cancer Therapeutics, 20(8), 1378–1387. (Table 1). View Source
• [5] Muchamuel, T., et al. (2009). A selective inhibitor of the immunoproteasome subunit LMP7 blocks cytokine production and attenuates progression of experimental arthritis. Nature Medicine, 15(7), 781–788. View Source
• [6] Sanderson, M. P., et al. (2021). Improved nonclinical safety profile of a novel, highly selective inhibitor of the immunoproteasome subunit LMP7 (M3258). (Poster presentation). View Source